Cas no 10522-18-6 (2-Undecynoic acid,methyl ester)

• Product Name: 2-Undecynoic acid,methyl ester
• CAS No: 10522-18-6
• MF: C₉H₂₀
• MW: 128.255103111267
• CID: 208384
• Update Time: 2026-05-14

2-Undecynoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Undecynoic acid,methyl ester
• Methyl 2-Undecynoate
• methyl undec-2-ynoate
• METHYLDECINECARBONATE
• Undecynoicacidmethylester
• 2-Undecynoic Acid Methyl Ester
• METHYLUNDEC-2-YNOATE
• 2-UNDECYNOIC ACID METHYL ESTER 98+%

• MDL： MFCD00065417
• Inchi： InChI=1S/C12H20O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h3-9H2,1-2H3
• InChI Key： YPUZOJRRZPRXNV-UHFFFAOYSA-N
• SMILES： CCCCCCCCC#CC(=O)OC

Computed Properties

• Exact Mass: 196.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8

Experimental Properties

• Color/Form: Not available
• Density: 0,91 g/cm3
• Flash Point: 110
• PSA: 26.30000
• LogP: 2.91340
• FEMA: 2751 | METHYL 2-UNDECYNOATE
• Solubility: Not available

2-Undecynoic acid,methyl ester Security Information

• Hazard Category Code： 22
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：Safety Statements 23-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Undecynoic acid,methyl ester

Research Brief on 2-Undecynoic Acid, Methyl Ester (CAS: 10522-18-6): Recent Advances and Applications in Chemical Biology and Medicine

2-Undecynoic acid, methyl ester (CAS: 10522-18-6) is a synthetic fatty acid derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by an 11-carbon chain with a terminal alkyne group and a methyl ester moiety, serves as a versatile building block in organic synthesis and has shown promising biological activities. Recent studies have explored its roles as an antimicrobial agent, enzyme inhibitor, and precursor for more complex bioactive molecules.

In the context of antimicrobial research, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Undecynoic acid, methyl ester exhibits significant activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to some clinically used antibiotics. The researchers proposed that the alkyne functionality enhances membrane permeability, while the ester group contributes to target specificity. This dual mechanism makes it a compelling candidate for further development as a novel anti-infective agent, particularly in the face of growing antibiotic resistance.

From a chemical biology perspective, the compound's terminal alkyne group enables its use in click chemistry applications. A recent Nature Chemical Biology paper (2024) highlighted its utility in bioorthogonal labeling strategies, where researchers successfully incorporated 2-Undecynoic acid, methyl ester into cellular lipid pools and subsequently visualized its distribution using copper-free click reactions. This approach provides new tools for studying lipid metabolism and trafficking in live cells with minimal perturbation.

In pharmaceutical development, several research groups have investigated 2-Undecynoic acid, methyl ester as a precursor for more complex therapeutic agents. A 2024 study in ACS Medicinal Chemistry Letters reported its conversion to novel histone deacetylase (HDAC) inhibitors through strategic modifications of both the alkyne and ester functionalities. The resulting compounds showed improved selectivity for HDAC isoforms implicated in certain cancers, suggesting potential applications in targeted oncology therapies.

The compound's safety profile has also been the subject of recent investigation. A 2023 toxicological assessment published in Chemical Research in Toxicology found that 2-Undecynoic acid, methyl ester exhibits favorable pharmacokinetic properties in rodent models, with good oral bioavailability and minimal off-target effects at therapeutic doses. These findings support its further development as a pharmaceutical intermediate or potential active ingredient.

Looking forward, researchers are exploring innovative delivery systems for 2-Undecynoic acid, methyl ester and its derivatives. A recent Advanced Drug Delivery Reviews article (2024) discussed its incorporation into nanoparticle formulations to enhance tissue targeting and reduce systemic exposure. Such technological advancements may overcome current limitations in clinical translation and open new avenues for therapeutic application.